Cas no 1570-85-0 (19-Norcholest-9-ene-3,6-diol,5-methyl-, (3b,5b,6b)- (9CI))

• Product Name: 19-Norcholest-9-ene-3,6-diol,5-methyl-, (3b,5b,6b)- (9CI)
• CAS No: 1570-85-0
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 170888
• Update Time: 2024-01-25

19-Norcholest-9-ene-3,6-diol,5-methyl-, (3b,5b,6b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norcholest-9-ene-3,6-diol,5-methyl-, (3b,5b,6b)- (9CI)
• 19-Nor-5b-cholest-9-ene-3b,6b-diol, 5-methyl- (6CI,8CI)
• Westphalen's diol
• 19-Norcholest-9-ene-3,6-diol, 5-methyl-, (3β,5β,6β)- (9CI)

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)22-11-12-24-21-15-25(29)27(5)16-19(28)9-10-23(27)20(21)13-14-26(22,24)4/h17-19,21-22,24-25,28-29H,6-16H2,1-5H3/t18-,19+,21-,22-,24+,25-,26-,27-/m1/s1
• InChI Key： FELLPOABMUOGQB-YYYWJVHZSA-N
• SMILES： [C@@H]1(O)C[C@]2(C)C(CC1)=C1[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)C[C@H]2O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Melting Point: 82-90 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 513.4±50.0 °C(Predicted)
• PSA: 52.54
• pka: 14.69±0.70(Predicted)